5-Methoxyresorcinol
5-Methoxyresorcinol
Flamenol is a member of the class of resorcinols that is phloroglucinol in which one of the phenolic hydrogens has been replaced by a methyl group. It has a role as a Brassica napus metabolite. It is a member of resorcinols and a monomethoxybenzene. It derives from a phloroglucinol.
5-Methoxybenzene-1, 3-diol, also known as 3, 5-dihydroxyanisole or 5-methoxyresorcinol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 5-Methoxybenzene-1, 3-diol is soluble (in water) and a very weakly acidic compound (based on its pKa). 5-Methoxybenzene-1, 3-diol can be biosynthesized from phloroglucinol. Outside of the human body, 5-methoxybenzene-1, 3-diol can be found in a number of food items such as oriental wheat, sago palm, italian oregano, and hyacinth bean. This makes 5-methoxybenzene-1, 3-diol a potential biomarker for the consumption of these food products.
5-Methoxybenzene-1, 3-diol, also known as 3, 5-dihydroxyanisole or 5-methoxyresorcinol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 5-Methoxybenzene-1, 3-diol is soluble (in water) and a very weakly acidic compound (based on its pKa). 5-Methoxybenzene-1, 3-diol can be biosynthesized from phloroglucinol. Outside of the human body, 5-methoxybenzene-1, 3-diol can be found in a number of food items such as oriental wheat, sago palm, italian oregano, and hyacinth bean. This makes 5-methoxybenzene-1, 3-diol a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
2174-64-3
VCID:
VC0161736
InChI:
InChI=1S/C7H8O3/c1-10-7-3-5(8)2-6(9)4-7/h2-4,8-9H,1H3
SMILES:
COC1=CC(=CC(=C1)O)O
Molecular Formula:
C7H8O3
Molecular Weight:
140.14 g/mol
5-Methoxyresorcinol
CAS No.: 2174-64-3
Reference Standards
VCID: VC0161736
Molecular Formula: C7H8O3
Molecular Weight: 140.14 g/mol
| CAS No. | 2174-64-3 |
|---|---|
| Product Name | 5-Methoxyresorcinol |
| Molecular Formula | C7H8O3 |
| Molecular Weight | 140.14 g/mol |
| IUPAC Name | 5-methoxybenzene-1,3-diol |
| Standard InChI | InChI=1S/C7H8O3/c1-10-7-3-5(8)2-6(9)4-7/h2-4,8-9H,1H3 |
| Standard InChIKey | HDVRLUFGYQYLFJ-UHFFFAOYSA-N |
| SMILES | COC1=CC(=CC(=C1)O)O |
| Canonical SMILES | COC1=CC(=CC(=C1)O)O |
| Appearance | Powder |
| Melting Point | 80.3 °C |
| Description | Flamenol is a member of the class of resorcinols that is phloroglucinol in which one of the phenolic hydrogens has been replaced by a methyl group. It has a role as a Brassica napus metabolite. It is a member of resorcinols and a monomethoxybenzene. It derives from a phloroglucinol. 5-Methoxybenzene-1, 3-diol, also known as 3, 5-dihydroxyanisole or 5-methoxyresorcinol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 5-Methoxybenzene-1, 3-diol is soluble (in water) and a very weakly acidic compound (based on its pKa). 5-Methoxybenzene-1, 3-diol can be biosynthesized from phloroglucinol. Outside of the human body, 5-methoxybenzene-1, 3-diol can be found in a number of food items such as oriental wheat, sago palm, italian oregano, and hyacinth bean. This makes 5-methoxybenzene-1, 3-diol a potential biomarker for the consumption of these food products. |
| Synonyms | 3,5-dihydroxyanisole |
| PubChem Compound | 71648 |
| Last Modified | Nov 11 2021 |
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